Cas no 155831-56-4 (2,4(1H,3H)-Pyrimidinedione, 1-[[2-(benzoyloxy)-1-phenylethoxy]methyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-[[2-(benzoyloxy)-1-phenylethoxy]methyl]-
• CAS No: 155831-56-4
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 1330320
• PubChem ID: 10090296
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 1-[[2-(benzoyloxy)-1-phenylethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-[[2-(benzoyloxy)-1-phenylethoxy]methyl]-
• [2-[(2,4-dioxopyrimidin-1-yl)methoxy]-2-phenylethyl] benzoate
• 155831-56-4
• DTXSID50435505
• CTK0E7562

• Inchi： 1S/C20H18N2O5/c23-18-11-12-22(20(25)21-18)14-27-17(15-7-3-1-4-8-15)13-26-19(24)16-9-5-2-6-10-16/h1-12,17H,13-14H2,(H,21,23,25)
• InChI Key： CMWRFIIHHYZRCS-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(NC1=O)=O)C(COC(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 366.12164
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.94